Cas no 1047993-24-7 (2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid)

• Product Name: 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid
• CAS No: 1047993-24-7
• MF: C₂₀H₂₅N₃O₄
• MW: 371.430205106735
• CID: 5471410
• PubChem ID: 16803512
• Update Time: 2025-11-02

2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1047993-24-7
• AKOS005143298
• F2721-0026
• 2-[2-(2-methoxyanilino)ethylamino]-4-(3-methylanilino)-4-oxobutanoic acid
• 2-({2-[(2-METHOXYPHENYL)AMINO]ETHYL}AMINO)-3-[(3-METHYLPHENYL)CARBAMOYL]PROPANOIC ACID
• 2-((2-((2-methoxyphenyl)amino)ethyl)amino)-4-oxo-4-(m-tolylamino)butanoic acid
• 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C20H25N3O4/c1-14-6-5-7-15(12-14)23-19(24)13-17(20(25)26)22-11-10-21-16-8-3-4-9-18(16)27-2/h3-9,12,17,21-22H,10-11,13H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key： XFANRKLBKHQOIO-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC=C(C)C=1)=O)NCCNC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 371.18450629g/mol
• Monoisotopic Mass: 371.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid

Comprehensive Guide to 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid (CAS No. 1047993-24-7)

2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid (CAS No. 1047993-24-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an aminoethyl linker, a methoxyphenyl group, and a methylphenyl carbamoyl moiety. Its distinct properties make it a subject of interest for researchers exploring novel drug candidates and biochemical pathways.

The molecular formula of 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid is C₂₀H₂₅N₃O₄, with a molecular weight of approximately 371.44 g/mol. Its structure includes a propanoic acid backbone, which is functionalized with amino and carbamoyl groups, enhancing its reactivity and potential for forming stable complexes. The presence of the methoxyphenyl and methylphenyl groups contributes to its lipophilicity, a critical factor in drug absorption and bioavailability.

In recent years, the demand for specialized organic compounds like 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid has surged, driven by advancements in drug discovery and biochemical research. Researchers are particularly interested in its potential as a building block for designing new therapeutic agents. Its structural features suggest possible applications in targeting enzyme inhibitors or receptor modulators, which are hot topics in the pharmaceutical industry.

The synthesis of 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid involves multi-step organic reactions, including amide coupling and amine alkylation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 1047993-24-7 serves as a unique identifier, facilitating its procurement and use in research settings. Laboratories often seek this compound for its potential in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most searched questions related to this compound is: "What are the applications of 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid in drug discovery?" The answer lies in its versatile structure, which allows for modifications to enhance binding affinity and selectivity toward biological targets. Its carbamoyl and amino functional groups make it a promising candidate for developing small-molecule inhibitors, a rapidly growing area in medicinal chemistry.

Another trending topic in the scientific community is the role of organic intermediates in green chemistry. 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid aligns with this trend, as researchers explore eco-friendly synthesis routes to reduce waste and improve sustainability. Its potential as a biodegradable intermediate further enhances its appeal in environmentally conscious research.

For those interested in purchasing 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid (CAS No. 1047993-24-7), it is essential to source it from reputable suppliers who provide high-purity and well-characterized products. Quality control measures, such as HPLC and NMR analysis, are critical to ensure the compound's suitability for research applications.

In conclusion, 2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(3-methylphenyl)carbamoyl]propanoic acid represents a valuable tool for researchers in pharmaceutical development and biochemical studies. Its unique structure, combined with its potential applications in drug discovery and green chemistry, makes it a compound worth exploring further. As the scientific community continues to uncover its possibilities, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable research practices.